1448428-04-3

Selonsertib

In Stock

• CAS RN:
• 1448428-04-3

• Formula:
• C₂₄H₂₄FN₇O

• InChI:
• InChI=1S/C24H24FN7O/c1-14(2)32-13-27-30-23(32)19-5-4-6-22(28-19)29-24(33)17-10-21(15(3)9-18(17)25)31-11-20(26-12-31)16-7-8-16/h4-6,9-14,16H,7-8H2,1-3H3,(H,28,29,33)

• InChIKey:
• YIDDLAAKOYYGJG-UHFFFAOYSA-N

• Selonsertib is an orally bioavailable inhibitor of apoptosis signal-regulating kinase 1 (ASK1;  IC50 = 3.2 nM), which is involved in a variety of conditions, including fibrosis, oxidative stress, and inflammation, among others. A formulation containing selonsertib showed antifibrotic activity in a Phase II clinical trial. Clinical trials are ongoing for other conditions, including severe alcoholic hepatitis and nonalcoholic steatohepatitis.
  Selonsertib(cas 1448428-04-3), also known as GS-4997, is an orally bioavailable inhibitor of apoptosis signal-regulating kinase 1 (ASK1), with potential anti-inflammatory, antineoplastic and anti-fibrotic activities.  GS-4997 targets and binds to the catalytic kinase domain of ASK1 in an ATP-competitive manner, thereby preventing its phosphorylation and activation. GS-4997 prevents the production of inflammatory cytokines, down...

Abt737;abt 737

• CAS RN:
• 1448428-04-3; 852808-04-9

• Formula:
• C42H45ClN6O5S2

• InChI:
• InChI=1S/C42H45ClN6O5S2/c1-46(2)23-22-35(30-55-37-9-4-3-5-10-37)44-40-21-20-38(28-41(40)49(51)52)56(53,54)45-42(50)32-14-18-36(19-15-32)48-26-24-47(25-27-48)29-33-8-6-7-11-39(33)31-12-16-34(43)17-13-31/h3-21,28,35,44H,22-27,29-30H2,1-2H3,(H,45,50)

• InChIKey:
• HPLNQCPCUACXLM-UHFFFAOYSA-N

• Abt737;abt 737 is a useful research compound. Its molecular formula is C42H45ClN6O5S2 and its molecular weight is 813.43. The purity is usually 95%.